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Abstract
Phenyltrimethylammonium chloride (PTAC) is a quaternary ammonium salt with a wide

range of applications in scientific research and industrial processes. This technical guide

provides an in-depth overview of the physical and chemical properties of PTAC, including

quantitative data, detailed experimental protocols for property determination, and an

exploration of its primary mechanisms of action. Its role as a phase-transfer catalyst and its

biological activity as a quaternary ammonium compound are discussed, supported by

illustrative diagrams to elucidate key pathways and processes. This document is intended to

serve as a comprehensive resource for professionals in research, and drug development.
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Identifier Value

Chemical Name Phenyltrimethylammonium chloride

Synonyms
N,N,N-Trimethylanilinium chloride,

Trimethylphenylammonium chloride, PTAC

CAS Number 138-24-9[1][2]

Molecular Formula C₉H₁₄ClN[1][2]

Molecular Weight 171.67 g/mol [2][3]

InChI Key MQAYPFVXSPHGJM-UHFFFAOYSA-M[1]

Canonical SMILES C--INVALID-LINK--(C)C1=CC=CC=C1.[Cl-][3]

Appearance White to off-white crystalline powder.[1][2]

Physical Properties
A summary of the key physical properties of phenyltrimethylammonium chloride is

presented below. These properties are crucial for its handling, storage, and application in

various experimental and industrial settings.

Property Value Source(s)

Melting Point 235-248 °C (decomposes) [4][5]

Solubility in Water Freely soluble [4]

pH of 2% w/v Solution 4.7 - 6.8 [4]

Loss on Drying ≤ 1.0% w/w [4]

Ash Content ≤ 0.3% w/w [2]

Chemical Properties
Phenyltrimethylammonium chloride exhibits chemical properties characteristic of quaternary

ammonium salts.
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Stability: The compound is stable under normal ambient conditions.[4] It is, however,

hygroscopic and should be stored in a dry place.

Reactivity: As a quaternary ammonium salt, it is generally stable but may react with strong

oxidizing agents. It is incompatible with strong acids and bases.[4] Upon intense heating, it

can form explosive mixtures with air.

Decomposition: Hazardous decomposition products include hydrogen chloride, nitrogen

oxides, and carbon oxides.

Phase-Transfer Catalysis: One of the most significant chemical properties of

phenyltrimethylammonium chloride is its ability to act as a phase-transfer catalyst (PTC).

[4][6] It facilitates the transfer of reactants between immiscible phases, typically an aqueous

and an organic phase, thereby accelerating reaction rates.[7][8]

Spectroscopic Data
Spectroscopic data is essential for the identification and characterization of

phenyltrimethylammonium chloride.

¹H NMR (DMSO-d₆): Spectral data is available and is a key tool for structural confirmation.

¹³C NMR (DMSO-d₆): Provides information on the carbon framework of the molecule.

Infrared (IR) Spectroscopy: The IR spectrum, often obtained as a KBr disc or Nujol mull,

shows characteristic peaks for the aromatic ring and the quaternary ammonium group.[9]

Mass Spectrometry (Electron Ionization): The mass spectrum provides information about the

mass-to-charge ratio of the parent ion and its fragmentation pattern.[9]

Experimental Protocols
This section details the methodologies for determining the key physical and chemical

properties of phenyltrimethylammonium chloride.

Melting Point Determination
Apparatus: Mel-Temp apparatus or Thiele tube, capillary tubes, thermometer.
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Procedure:

Finely powder a small amount of the phenyltrimethylammonium chloride sample.

Pack the powdered sample into a capillary tube to a height of 2-3 mm.

Place the capillary tube in the heating block of the Mel-Temp apparatus or attach it to a

thermometer and place it in a Thiele tube filled with a high-boiling point liquid (e.g., mineral

oil).

Heat the apparatus slowly, at a rate of 1-2 °C per minute, especially near the expected

melting point.

Record the temperature at which the first drop of liquid appears (the beginning of melting)

and the temperature at which the entire sample becomes a clear liquid (the end of melting).

This range represents the melting point.

Solubility Determination in Water
Apparatus: Test tubes, vortex mixer, analytical balance.

Procedure:

Weigh a specific amount of phenyltrimethylammonium chloride (e.g., 100 mg).

Add a measured volume of deionized water (e.g., 1 mL) to a test tube.

Add the weighed phenyltrimethylammonium chloride to the water.

Vortex the mixture for a set period (e.g., 1 minute) at room temperature.

Visually inspect the solution for any undissolved solid. If the solid dissolves completely, the

compound is considered soluble at that concentration.

To determine the quantitative solubility, a saturated solution can be prepared, and the

concentration of the dissolved solute can be measured using a suitable analytical technique

(e.g., UV-Vis spectroscopy, gravimetric analysis after solvent evaporation).
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pH Measurement of an Aqueous Solution
Apparatus: pH meter with a calibrated electrode, beakers, analytical balance.

Procedure:

Prepare a 2% (w/v) solution of phenyltrimethylammonium chloride in deionized water.

Calibrate the pH meter using standard buffer solutions (e.g., pH 4, 7, and 10).

Rinse the pH electrode with deionized water and gently dry it.

Immerse the electrode in the prepared phenyltrimethylammonium chloride solution.

Allow the reading to stabilize and record the pH value.

Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy:

Dissolve a small amount of phenyltrimethylammonium chloride in a deuterated solvent

(e.g., DMSO-d₆).

Transfer the solution to an NMR tube.

Acquire ¹H and ¹³C NMR spectra using a standard NMR spectrometer. Parameters such

as acquisition time, relaxation delay, and number of scans should be optimized for the

specific instrument and sample concentration.

Fourier-Transform Infrared (FT-IR) Spectroscopy:

Prepare a KBr pellet by grinding a small amount of phenyltrimethylammonium chloride
with dry KBr powder and pressing the mixture into a transparent disk.

Alternatively, prepare a Nujol mull by grinding the sample with a drop of Nujol (mineral oil).

Place the KBr pellet or the Nujol mull in the sample holder of the FT-IR spectrometer.

Record the infrared spectrum over the desired wavenumber range (e.g., 4000-400 cm⁻¹).
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Mechanisms of Action and Applications
Phase-Transfer Catalysis
Phenyltrimethylammonium chloride is a highly effective phase-transfer catalyst.[4][6] This

catalytic activity is crucial in organic synthesis where reactants are present in immiscible

phases. The mechanism involves the quaternary ammonium cation forming an ion pair with the

anion of a reactant from the aqueous phase. This lipophilic ion pair can then migrate into the

organic phase, where the anion can react with the organic substrate.[7][8]

Aqueous Phase
Organic Phase

Na⁺X⁻ PTA⁺Cl⁻Anion Exchange

PTA⁺X⁻

Phase Transfer

RY
Catalyst Regeneration

RClReaction Product Formation

Click to download full resolution via product page

Caption: Mechanism of Phase-Transfer Catalysis.

Biological Activity and Signaling Pathway
As a quaternary ammonium compound, phenyltrimethylammonium chloride exhibits

antimicrobial properties. The general mechanism of action for this class of compounds involves

the disruption of microbial cell membranes.[10] While a specific signaling pathway for

phenyltrimethylammonium chloride is not extensively documented, an Adverse Outcome

Pathway (AOP) developed for other quaternary ammonium compounds provides a plausible

model for its biological effects.[10] This pathway begins with the molecular initiating event of

membrane disruption, leading to a cascade of cellular events culminating in cell death and

tissue-level adverse outcomes.
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Molecular Initiating Event:
Membrane Disruption

Key Event 1:
Increased Membrane Permeability

Key Event 2:
Mitochondrial Dysfunction

Key Event 3:
Cell Death (Apoptosis/Necrosis)

Adverse Outcome:
Inflammation & Tissue Damage
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Caption: Adverse Outcome Pathway for Quaternary Ammonium Compounds.

Synthesis
A general method for the synthesis of phenyltrimethylammonium salts involves the

quaternization of an aniline derivative. For phenyltrimethylammonium chloride, this can be

achieved through the reaction of N,N-dimethylaniline with a methylating agent followed by

anion exchange. A representative synthesis of a phenyltrimethylammonium salt precursor is the

reaction of N,N-dimethylaniline with dimethyl sulfate to form phenyltrimethylammonium

sulfomethylate.
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Caption: Synthesis of a Phenyltrimethylammonium Salt Precursor.

Safety and Handling
Phenyltrimethylammonium chloride is classified as toxic if swallowed or in contact with skin.

[3] Appropriate personal protective equipment, including gloves, protective clothing, and eye

protection, should be worn when handling this compound.[1] It should be stored in a cool, dry,

and well-ventilated area in a tightly closed container.[1] For detailed safety information, refer to

the Safety Data Sheet (SDS).

Conclusion
Phenyltrimethylammonium chloride is a versatile quaternary ammonium salt with well-

defined physical and chemical properties. Its primary applications as a phase-transfer catalyst

in organic synthesis and its inherent antimicrobial activity make it a compound of significant

interest to researchers and industry professionals. This technical guide provides a

comprehensive summary of its properties, detailed experimental protocols for their

determination, and an overview of its mechanisms of action, serving as a valuable resource for

its safe and effective use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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